(2R)-2-aminohept-6-enoic acid hydrochloride

• IUPAC Name: (2R)-2-aminohept-6-enoic acid;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-2-3-4-5-6(8)7(9)10;/h2,6H,1,3-5,8H2,(H,9,10);1H/t6-;/m1./s1
• InChI Key: LDRPPHPKLBBNAB-FYZOBXCZSA-N
• Canonical SMILES: C=CCCCC(C(=O)O)N.Cl
• Isomeric SMILES: C=CCCC[C@H](C(=O)O)N.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol

Description

(2R)-2-aminohept-6-enoic acid hydrochloride, also known as 2-aminoheptanoic acid hydrochloride or 2-aminoheptanoate hydrochloride, is an organic compound that is used in a variety of laboratory applications. It is a derivative of the amino acid heptanoic acid and is a white, crystalline solid with a molecular weight of 205.6 g/mol. It is highly soluble in water and has a melting point of 170-172°C.

Scientific Research Applications

(2R)-2-aminohept-6-enoic acid hydrochloridenoic acid hydrochloride is used in a variety of scientific research applications, including in the study of enzyme kinetics and metabolism, as well as the synthesis of pharmaceuticals and other compounds. It is also used in the study of the structure and function of proteins, and as a substrate for the synthesis of peptides.

Mechanism of Action

(2R)-2-aminohept-6-enoic acid hydrochloridenoic acid hydrochloride acts as a substrate for the enzyme transaminase, which catalyzes the transfer of an amino group from one molecule to another. This mechanism of action is important in the synthesis of peptides and proteins, and in the metabolism of amino acids.
Biochemical and Physiological Effects
(2R)-2-aminohept-6-enoic acid hydrochloridenoic acid hydrochloride has been studied for its potential effects on biochemical and physiological processes. Studies have shown that it can act as a substrate for the enzyme transaminase, which is involved in the metabolism of amino acids and the synthesis of proteins. It has also been suggested that it may have an effect on the regulation of blood pressure and the release of hormones.

Advantages and Limitations for Lab Experiments

(2R)-2-aminohept-6-enoic acid hydrochloridenoic acid hydrochloride has several advantages for lab experiments. It is highly soluble in water and is relatively inexpensive, making it a cost-effective choice for laboratory experiments. Additionally, it has a high purity level and is relatively stable, making it ideal for long-term storage. However, it should be noted that it is toxic in high concentrations and should be handled with caution.

Future Directions

The potential applications of (2R)-2-aminohept-6-enoic acid hydrochloridenoic acid hydrochloride are vast and further research is needed to explore its potential uses. Possible future directions include further research into its biochemical and physiological effects, as well as its potential use in the synthesis of pharmaceuticals and other compounds. Additionally, research into its potential use as an enzyme inhibitor could be beneficial in the development of new therapeutic agents. Further research into its mechanism of action could also be beneficial in understanding the role of transaminase in the metabolism of amino acids and the synthesis of proteins.

Synthesis Methods

(2R)-2-aminohept-6-enoic acid hydrochloridenoic acid hydrochloride can be synthesized in the laboratory through a variety of methods, including the reaction of heptanoic acid with ammonia, followed by the addition of hydrochloric acid. This method yields a product with a purity of 97-99%. Other methods include the reaction of heptanoic acid with sodium nitrite and hydrochloric acid, and the reaction of heptanoic acid with chloroacetic acid and sodium hydroxide.